Cas no 139877-71-7 (Butanoic acid, 4-(hexadecyloxy)-3-(hydroxymethyl)-)

• Product Name: Butanoic acid, 4-(hexadecyloxy)-3-(hydroxymethyl)-
• CAS No: 139877-71-7
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• CID: 1281623
• Update Time: 2024-08-03

Butanoic acid, 4-(hexadecyloxy)-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(hexadecyloxy)-3-(hydroxymethyl)-

• Inchi： 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-25-19-20(18-22)17-21(23)24/h20,22H,2-19H2,1H3,(H,23,24)
• InChI Key： ZEZDVJNUQDMJNH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CO)COCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.30846

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 506.5±40.0 °C(Predicted)
• PSA: 66.76
• pka: 4.49±0.10(Predicted)